Cas no 2137670-12-1 (Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-)

7-Bromo-4-ethyl-2-(1-methylethyl)quinoline is a brominated quinoline derivative with a substituted ethyl and isopropyl functional group at the 4- and 2-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as a quinoline scaffold. The bromine substituent at the 7-position enhances reactivity for further functionalization via cross-coupling reactions, while the alkyl groups contribute to steric and electronic modulation. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- structure
2137670-12-1 structure
Product Name:Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-
CAS No:2137670-12-1
MF:C14H16BrN
MW:278.187542915344
CID:5286845
Update Time:2025-06-09

Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-
    • Inchi: 1S/C14H16BrN/c1-4-10-7-13(9(2)3)16-14-8-11(15)5-6-12(10)14/h5-9H,4H2,1-3H3
    • InChI Key: QANFAZRLBWJKSD-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(Br)C=2)C(CC)=CC=1C(C)C

Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-673241-0.05g
7-bromo-4-ethyl-2-(propan-2-yl)quinoline
2137670-12-1 95.0%
0.05g
$851.0 2025-03-13
Enamine
EN300-673241-0.1g
7-bromo-4-ethyl-2-(propan-2-yl)quinoline
2137670-12-1 95.0%
0.1g
$892.0 2025-03-13
Enamine
EN300-673241-0.25g
7-bromo-4-ethyl-2-(propan-2-yl)quinoline
2137670-12-1 95.0%
0.25g
$933.0 2025-03-13
Enamine
EN300-673241-0.5g
7-bromo-4-ethyl-2-(propan-2-yl)quinoline
2137670-12-1 95.0%
0.5g
$974.0 2025-03-13
Enamine
EN300-673241-1.0g
7-bromo-4-ethyl-2-(propan-2-yl)quinoline
2137670-12-1 95.0%
1.0g
$1014.0 2025-03-13
Enamine
EN300-673241-2.5g
7-bromo-4-ethyl-2-(propan-2-yl)quinoline
2137670-12-1 95.0%
2.5g
$1988.0 2025-03-13
Enamine
EN300-673241-5.0g
7-bromo-4-ethyl-2-(propan-2-yl)quinoline
2137670-12-1 95.0%
5.0g
$2940.0 2025-03-13
Enamine
EN300-673241-10.0g
7-bromo-4-ethyl-2-(propan-2-yl)quinoline
2137670-12-1 95.0%
10.0g
$4360.0 2025-03-13

Additional information on Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-

Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- (CAS No. 2137670-12-1): A Comprehensive Overview

Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 2137670-12-1, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and utility in the development of therapeutic agents.

The molecular structure of Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- features a fused benzene and pyridine ring system, with substituents that enhance its pharmacological properties. The presence of a bromine atom at the 7-position, an ethyl group at the 4-position, and an isopropyl group at the 2-position contributes to its unique chemical and biological characteristics. These structural features make it a valuable scaffold for further derivatization and exploration of its potential applications in drug discovery.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy against various diseases, including infectious diseases and cancer. The brominated quinolines have shown particular promise in medicinal chemistry due to their enhanced binding affinity to biological targets. Specifically, Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- has been investigated for its potential as an antimalarial and anticancer agent.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways involved in disease progression. For instance, studies have indicated that quinoline derivatives can interfere with DNA replication and transcription in cancer cells, leading to their death. Additionally, the bromine substituent can enhance the compound's ability to interact with enzymes and receptors, making it more effective at lower concentrations.

Recent research has also highlighted the synthetic versatility of Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-. Researchers have developed novel synthetic routes that allow for efficient production of this compound and its derivatives. These methods often involve multi-step organic transformations, including bromination, alkylation, and isopropylation, which are optimized for high yield and purity.

The pharmacokinetic properties of Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- have also been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good solubility in water and moderate bioavailability.

In addition to its potential as a drug candidate, Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- has applications in chemical biology research. It serves as a valuable tool for studying enzyme mechanisms and interactions with biological targets. By using this compound as a probe, researchers can gain insights into complex biological processes and develop new therapeutic strategies.

The development of new synthetic methodologies for quinoline derivatives continues to be an active area of research. Advances in catalytic bromination techniques have enabled the efficient introduction of bromine atoms at specific positions on the quinoline ring. Similarly, novel alkylation methods have been developed to incorporate ethyl and isopropyl groups with high selectivity.

The role of computational chemistry in the design and optimization of quinoline derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict the binding affinity of these compounds to biological targets before they are synthesized. This approach saves time and resources by identifying promising candidates early in the drug discovery process.

Efforts are also underway to develop green chemistry approaches for synthesizing quinoline derivatives. These methods aim to minimize waste and reduce environmental impact while maintaining high yields and purity. Sustainable practices are increasingly important in pharmaceutical research as they align with global efforts to promote environmental responsibility.

The future prospects for Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- are bright, with ongoing research exploring its potential in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too will our ability to design compounds that target these processes effectively. The combination of synthetic innovation and computational modeling will undoubtedly play a crucial role in realizing this potential.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd